N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C17H18FNO2/c1-12-3-7-14(11-16(12)18)19-17(20)10-6-13-4-8-15(21-2)9-5-13/h3-5,7-9,11H,6,10H2,1-2H3,(H,19,20)
• InChI Key: JVBZDWXZCPVBDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCC2=CC=C(C=C2)OC)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide, also known as FMPP, is a chemical compound that belongs to the class of phenylpropanoid amides. FMPP has gained attention in the scientific community due to its potential application as a research tool for studying the physiological and biochemical effects of various compounds.

Mechanism of Action

The exact mechanism of action of N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide is not yet fully understood. However, it is known to interact with certain receptors in the brain, including the serotonin and dopamine receptors. This interaction leads to altered neurotransmitter release and subsequent changes in behavior and cognitive processes.
Biochemical and Physiological Effects:
Studies have shown that N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide can lead to changes in behavior and cognitive processes, including altered perception, mood, and attention. It has also been found to have potential analgesic and anti-inflammatory effects. However, further research is needed to fully understand the biochemical and physiological effects of N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide in lab experiments is its ability to interact with specific receptors in the brain, allowing for more targeted studies of the effects of different compounds. However, one limitation is that its effects may not be fully representative of those of other compounds, and further research is needed to fully understand its mechanisms of action.

Future Directions

There are several potential future directions for research involving N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide. One area of interest is the development of new compounds that interact with the same receptors as N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide but with improved efficacy and fewer side effects. Another potential direction is the investigation of N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide's potential therapeutic applications, such as in the treatment of pain or inflammation. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide and its interaction with other compounds.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide involves the reaction of 3-fluoro-4-methylbenzoyl chloride with 4-methoxyphenylpropanolamine in the presence of a base such as triethylamine. The resulting product is then purified using standard methods such as column chromatography.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide has been used in various scientific research studies to investigate the physiological and biochemical effects of different compounds. It has been found to interact with certain receptors in the brain, leading to altered behavior and cognitive processes. N-(3-fluoro-4-methylphenyl)-3-(4-methoxyphenyl)propanamide has also been used as a reference compound in drug discovery studies to evaluate the efficacy of new compounds.